Cas no 1897993-96-2 (2-(2-bromo-4,5-difluorophenyl)-2-methylpropan-1-ol)

• Product Name: 2-(2-bromo-4,5-difluorophenyl)-2-methylpropan-1-ol
• CAS No: 1897993-96-2
• MF: C₁₀H₁₁BrF₂O
• MW: 265.094549417496
• CID: 6440185
• PubChem ID: 117416454
• Update Time: 2025-08-04

2-(2-bromo-4,5-difluorophenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-4,5-difluorophenyl)-2-methylpropan-1-ol
• 1897993-96-2
• EN300-1926089

• Inchi： 1S/C10H11BrF2O/c1-10(2,5-14)6-3-8(12)9(13)4-7(6)11/h3-4,14H,5H2,1-2H3
• InChI Key： AFYWMBTXRNTCRO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1C(C)(C)CO)F)F

Computed Properties

• Exact Mass: 263.99613g/mol
• Monoisotopic Mass: 263.99613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(2-bromo-4,5-difluorophenyl)-2-methylpropan-1-ol

Comprehensive Overview of 2-(2-Bromo-4,5-difluorophenyl)-2-methylpropan-1-ol (CAS No. 1897993-96-2)

The compound 2-(2-bromo-4,5-difluorophenyl)-2-methylpropan-1-ol (CAS No. 1897993-96-2) is a fluorinated aromatic alcohol with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a bromine and difluoro substitution on the phenyl ring, makes it a valuable intermediate in synthetic chemistry. Researchers are increasingly interested in this compound due to its role in developing novel small-molecule drugs and crop protection agents, aligning with current trends in precision medicine and sustainable agriculture.

In recent years, the demand for fluorinated compounds like 2-(2-bromo-4,5-difluorophenyl)-2-methylpropan-1-ol has surged, driven by their enhanced bioavailability and metabolic stability. This aligns with frequent search queries such as "fluorine in drug design" and "halogenated building blocks," reflecting industry focus on optimizing molecular properties. The compound’s methylpropan-1-ol moiety further contributes to its versatility, enabling derivatization for chiral synthesis—a hot topic in asymmetric catalysis forums.

From an analytical perspective, CAS No. 1897993-96-2 exhibits intriguing spectral characteristics. Nuclear magnetic resonance (NMR) studies highlight the distinct shifts of its difluorophenyl protons, while mass spectrometry confirms its molecular weight (C₁₀H₁₁BrF₂O). Such data are critical for researchers investigating "structure-activity relationships" or "SAR optimization," common keywords in medicinal chemistry publications. The bromine atom’s presence also facilitates further functionalization via cross-coupling reactions, a technique widely discussed in Pd-catalyzed transformations.

Environmental and regulatory considerations are paramount for compounds like 2-(2-bromo-4,5-difluorophenyl)-2-methylpropan-1-ol. While not classified as hazardous, its synthesis requires adherence to green chemistry principles—a trending search term among chemists aiming to reduce waste. Recent publications emphasize solvent-free protocols or biocatalytic routes for similar structures, addressing concerns about carbon footprint reduction in fine chemical production.

Industrial applications of this compound are expanding, particularly in high-value material science. Its aromatic core and hydroxyl group make it a candidate for designing liquid crystal precursors or polymeric additives, topics gaining traction in materials science forums. Patent analyses reveal growing interest in using such derivatives for OLED materials, correlating with searches for "organic electronic compounds."

Quality control protocols for CAS No. 1897993-96-2 typically involve HPLC purity assays (>98%) and residual solvent monitoring, addressing the pharmaceutical industry’s emphasis on "ICH guidelines compliance." Storage recommendations (2–8°C under inert atmosphere) reflect best practices for air-sensitive intermediates, another frequently searched term among laboratory managers.

Future research directions may explore the compound’s utility in proteolysis-targeting chimeras (PROTACs)—a breakthrough technology dominating recent medicinal chemistry conferences. Its balanced lipophilicity (predicted LogP ~2.5) and hydrogen-bonding capacity position it as a potential linker or warhead component in these bifunctional molecules.